N-benzyl-2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C19H17N5O2/c1-13-21-22-18-19(26)23(15-9-5-6-10-16(15)24(13)18)12-17(25)20-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,20,25)
• InChI Key: GFWJJSUVRHWDKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

“N-benzyl-2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide” is a compound that belongs to the class of triazoloquinoxaline derivatives. These compounds are known for their versatile biological activities.

Synthesis Analysis

The synthesis of triazoloquinoxaline derivatives involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the synthesized compounds are confirmed by different spectral data and elemental analyses.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by different spectral data and elemental analyses. The triazole nucleus is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Scientific Research Applications

The compound could be used in the development of energetic materials. .

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The compound has shown high selectivity index towards antimicrobial activity against K. .

Future Directions

Future research could focus on further exploring the synthesis, derivatization, and biological investigation of these compounds. The development of versatile and potentially eco-friendly synthetic protocols could also be a focus.